Cas no 2229606-66-8 (tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate
• CAS No: 2229606-66-8
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5912522
• PubChem ID: 165965762
• Update Time: 2025-10-28

tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate
• EN300-1901393
• tert-butyl N-methyl-N-[1-(1-methyl-1H-indol-2-yl)-2-oxoethyl]carbamate
• 2229606-66-8

• Inchi： 1S/C17H22N2O3/c1-17(2,3)22-16(21)19(5)15(11-20)14-10-12-8-6-7-9-13(12)18(14)4/h6-11,15H,1-5H3
• InChI Key： CEJBOOCKJSSHBI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CC2C=CC=CC=2N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.5Ų

Additional information on tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate (CAS No. 2229606-66-8)

Tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229606-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The unique structural features of this molecule, particularly its tert-butyl and N-methyl-N-substituted indole moieties, contribute to its potential as a key intermediate in the synthesis of biologically active agents.

The indole core is a prominent scaffold in medicinal chemistry, known for its presence in numerous pharmacologically relevant compounds. Specifically, derivatives of 1-methyl-1H-indole have been extensively studied for their role in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation. The incorporation of a 2-oxoethylcarbamate group into the molecular structure introduces a reactive site that can be further functionalized, enabling the development of novel analogs with tailored biological properties.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can interact with complex biological targets. The compound tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate has emerged as a promising candidate due to its ability to modulate key enzymes and receptors implicated in various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory response.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The indole moiety, particularly when combined with other pharmacophores, has been shown to interact with neurotransmitter systems, offering a rationale for its exploration as a therapeutic agent. Preliminary investigations have indicated that certain analogs may possess neuroprotective properties, making them attractive candidates for further development into treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The tert-butyl group in the molecular structure serves multiple purposes beyond mere steric hindrance. It can enhance metabolic stability by preventing unwanted hydrolysis or oxidation, thereby improving the bioavailability of the parent compound or its derivatives. Additionally, the presence of this group can influence binding affinity by altering the electronic properties of the molecule, allowing for fine-tuning of interactions with biological targets.

From a synthetic chemistry perspective, tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate represents an interesting building block for medicinal chemists. The carbamate functionality provides a versatile handle for further derivatization through reactions such as hydrolysis, amidation, or alkylation. This flexibility has enabled researchers to generate libraries of compounds that can be screened for activity against diverse disease targets. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify lead compounds derived from this scaffold, accelerating the discovery process.

The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) is crucial for optimizing drug candidates. Computational modeling techniques have been utilized to predict how changes in the molecular structure might affect these parameters, providing valuable insights before experimental validation is undertaken.

In conclusion,Tert-butyl N-methyl-N-1-(1-methyl-1H-indol-2-yl)-2-oxoethylcarbamate (CAS No. 2229606-66-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting neurological and inflammatory diseases. As research continues to uncover new biological functions associated with indole derivatives,this compound is poised to play an increasingly important role in drug discovery and development pipelines.